N-(6-butyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide
Description
Synthesis Analysis
N-(6-butyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide has been synthesized through various methods, including microwave-induced synthesis and conventional methods. Desai et al. (2013) detailed the synthesis of fluorobenzamides containing thiazole and thiazolidine, emphasizing the importance of fluorine atoms in the benzoyl group for enhancing antimicrobial activity (Desai, Rajpara, & Joshi, 2013).
Molecular Structure Analysis
The molecular structure of related fluorobenzamide compounds has been studied using various spectroscopic and spectrometric techniques. These studies include single-crystal X-ray diffraction and NMR spectroscopy, providing insights into the molecular arrangement and stability of these compounds (Yang et al., 2005).
Chemical Reactions and Properties
The chemical reactions and properties of N-(6-butyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide and similar compounds have been explored, particularly in the context of their antimicrobial properties. The presence of a fluorine atom in these compounds plays a crucial role in their biological activity (Desai, Rajpara, & Joshi, 2013).
Physical Properties Analysis
The physical properties of related compounds, such as N-(1,3-benzothiazol-2-yl)-2-fluorobenzamide, have been studied through various methods, including crystal growth and thermal analysis. These studies provide insights into the thermal stability and crystal structures of these compounds (Raveendiran & Prabukanthan, 2021).
Chemical Properties Analysis
The chemical properties of N-(6-butyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide and related compounds have been analyzed through spectroscopic techniques, including IR and NMR spectroscopy. These analyses provide detailed information about the functional groups and chemical behavior of these compounds (Yang et al., 2005).
properties
IUPAC Name |
N-(6-butyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2OS/c1-2-3-4-12-5-10-15-16(11-12)23-18(20-15)21-17(22)13-6-8-14(19)9-7-13/h5-11H,2-4H2,1H3,(H,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIFHZKVUPINXDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-butyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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